Cas no 1016701-87-3 ({4-[4-(Propan-2-yl)phenyl]-1,3-thiazol-2-yl}acetonitrile)

{4-[4-(Propan-2-yl)phenyl]-1,3-thiazol-2-yl}acetonitrile structure
1016701-87-3 structure
Product Name:{4-[4-(Propan-2-yl)phenyl]-1,3-thiazol-2-yl}acetonitrile
CAS No:1016701-87-3
MF:C14H14N2S
MW:242.339361667633
CID:871167
Update Time:2023-08-03

{4-[4-(Propan-2-yl)phenyl]-1,3-thiazol-2-yl}acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-{4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}acetonitrile
    • [4-(4-isopropylphenyl)-1,3-thiazol-2-yl]acetonitrile
    • {4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}acetonitrile
    • HTS001188
    • BBL007243
    • STL141110
    • BB 0242707
    • [4-(4-Isopropyl-phenyl)-thiazol-2-yl]-acetonitril e
    • {4-[4-(Propan-2-yl)phenyl]-1,3-thiazol-2-yl}acetonitrile
    • Inchi: 1S/C14H14N2S/c1-10(2)11-3-5-12(6-4-11)13-9-17-14(16-13)7-8-15/h3-6,9-10H,7H2,1-2H3
    • InChI Key: KZRKPUNUGBXBHE-UHFFFAOYSA-N
    • SMILES: S1C(CC#N)=NC(=C1)C1C=CC(=CC=1)C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 286
  • XLogP3: 3.4
  • Topological Polar Surface Area: 64.9
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